Cas no 957061-07-3 (1,2-Di(4-boronophenoxy)ethane, dipinacol ester)

• Product Name: 1,2-Di(4-boronophenoxy)ethane, dipinacol ester
• CAS No: 957061-07-3
• MF: C₂₆H₃₆B₂O₆
• MW: 466.182448387146
• CID: 802734
• PubChem ID: 44119190
• Update Time: 2025-04-19

1,2-Di(4-boronophenoxy)ethane, dipinacol ester Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,2,2'-[1,2-ethanediylbis(oxy-4,1-phenylene)]bis[4,4,5,5-tetramethyl-
• 1,2-Di(4-boronophenoxy)ethane, dipinacol ester
• 4,4,5,5-tetramethyl-2-[4-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethoxy]phenyl]-1,3,2-dioxaborolane
• B-4383
• OR3512
• BS-33381
• CS-0178626
• AKOS025293579
• 2,2'-[Ethane-1,2-diylbis(oxy-4,1-phenylene)]bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• F77436
• 1,2-Bis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethane
• DTXSID90657087
• MFCD09258655
• 957061-07-3
• SCHEMBL427591
• 4,4,5,5-TETRAMETHYL-2-(4-{2-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOXY]ETHOXY}PHENYL)-1,3,2-DIOXABOROLANE
• 1,2-Di(4-boronophenoxy)ethane dipinacol ester

• Inchi： 1S/C26H36B2O6/c1-23(2)24(3,4)32-27(31-23)19-9-13-21(14-10-19)29-17-18-30-22-15-11-20(12-16-22)28-33-25(5,6)26(7,8)34-28/h9-16H,17-18H2,1-8H3
• InChI Key： WYXYACQNJWQTSI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)OCCOC2C=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 466.27000
• Monoisotopic Mass: 466.27
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 580.1±45.0 °C at 760 mmHg
• Flash Point: 304.7±28.7 °C
• PSA: 55.38000
• LogP: 3.74280
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1,2-Di(4-boronophenoxy)ethane, dipinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers